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Compound of Interest

Compound Name: 3-(Propan-2-yl)pyridin-2-amine

Cat. No.: B2990854

An In-depth Technical Guide to 3-isopropylpyridin-2-amine: Properties, Synthesis, and
Applications

Abstract

This technical guide provides a comprehensive overview of 3-isopropylpyridin-2-amine, a
substituted aminopyridine with significant potential in medicinal chemistry and materials
science. While experimental data for this specific molecule is limited in public literature, this
document synthesizes information from analogous structures and established chemical
principles to offer a robust profile. We will explore its core chemical properties, propose logical
and efficient synthetic routes, predict its reactivity and spectroscopic characteristics, and
discuss its potential applications, particularly in the context of drug development. This guide is
intended for researchers, chemists, and drug development professionals seeking to understand
and utilize this valuable chemical building block.

Molecular Overview and Physicochemical
Properties

3-isopropylpyridin-2-amine belongs to the class of 2-aminopyridines, a scaffold of immense
importance in pharmaceutical development due to its bioisosteric relationship with aniline and
its capacity for hydrogen bonding and metal chelation.[1][2] The introduction of a C3-isopropyl
group sterically and electronically modulates the pyridine ring, influencing its reactivity,
solubility, and interaction with biological targets.

Chemical Structure
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The structure consists of a pyridine ring substituted with an amino group at the C2 position and
an isopropyl group at the C3 position. The proximity of the bulky isopropyl group to the amino
functionality and the ring nitrogen is a key structural feature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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